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Compound of Interest

Compound Name: Dimethylvinphos

Cat. No.: B1214305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the detection

and quantification of Dimethylvinphos, an organophosphate insecticide. The information is

compiled from various validated methods and studies to assist laboratories in selecting and

implementing appropriate analytical techniques. While a dedicated, formal inter-laboratory

comparison study for Dimethylvinphos was not identified in the public domain, this guide

presents a synthesis of available validation data from reputable sources, offering a comparative

overview of method performance.

The primary analytical techniques discussed are Gas Chromatography-Mass Spectrometry

(GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Data on

performance characteristics such as recovery, precision (repeatability), and limits of

quantification are presented to facilitate an objective comparison.

Data Presentation: Performance of Analytical
Methods
The following tables summarize the quantitative performance data for Dimethylvinphos and

other organophosphates from various single-laboratory and multi-residue method validation

studies. This data provides a benchmark for expected performance across different analytical

platforms.
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Table 1: Performance Data for LC-MS/MS Analysis of Dimethylvinphos

Matrix
Fortification
Level (mg/kg)

Recovery (%)
Repeatability
(RSDr, %)

Method

White Beans 0.010 95 9

QuEChERS

extraction, LC-

MS/MS

analysis[1]

Table 2: General Performance Data for Multi-Residue Analysis of Pesticides (including

Organophosphates) by LC-MS/MS and GC-MS/MS

Analytical Method Matrix
Average Recovery
(%)

RSD Range (%)

GC-MS/MS Grasshoppers 89 3-29

LC-MS/MS Grasshoppers 84 6-29

GC-MS/MS & LC-

MS/MS
Olive Oil 70-120 (majority) <20 (majority)

Experimental Protocols
Detailed methodologies are crucial for the successful replication of analytical results. Below are

summaries of experimental protocols adapted from validated methods for the analysis of

Dimethylvinphos and other organophosphate pesticides.

Protocol 1: QuEChERS Extraction and LC-MS/MS Analysis for Dimethylvinphos in High

Protein Pulses[1]

This method is suitable for the analysis of Dimethylvinphos in complex matrices like white

beans.

Sample Preparation:

Weigh 5 g of homogenized sample into a 50 mL centrifuge tube.
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Add 10 mL of water to hydrate the sample.

Add 10 mL of acetonitrile and internal standards.

Shake using an automatic axial shaker for 6 minutes.

Add QuEChERS salts (magnesium sulfate, sodium chloride, sodium citrate tribasic

dihydrate, and sodium citrate dibasic sesquihydrate).

Shake vigorously for 1 minute and centrifuge.

Cleanup (Freezing-out):

Place the tube on dry ice for 20 minutes and centrifuge.

Transfer 5 mL of the supernatant to a 15 mL tube containing magnesium sulfate and PSA

(primary secondary amine).

Vortex for 30 seconds and centrifuge.

Instrumental Analysis (LC-MS/MS):

Transfer the supernatant to a vial and acidify with 5% formic acid in acetonitrile.

Dilute an aliquot of the extract with water containing an injection internal standard.

Analyze using a liquid chromatograph coupled to a tandem mass spectrometer.

Protocol 2: Multi-Residue Pesticide Analysis in Olive Oil by GC-MS/MS and LC-MS/MS

This protocol is a general procedure for the analysis of a wide range of pesticides, including

organophosphates, in a high-fat matrix.

Sample Preparation and Extraction:

Weigh 1.5 g of the homogenous olive oil sample into a 50 mL centrifuge tube.

Add 1.5 mL of n-hexane and shake.
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Add 6 mL of acetonitrile and shake vigorously for 10 minutes.

Centrifuge for 2 minutes at 1000 rpm.

Cleanup (Solid Phase Extraction - SPE):

Condition a C18 SPE cartridge with acetonitrile.

Load the acetonitrile supernatant onto the cartridge.

Elute the analytes with acetonitrile.

Instrumental Analysis:

For LC-MS/MS: Reconstitute a portion of the eluate in an appropriate solvent mixture

(e.g., ACN:H2O) and filter before injection.

For GC-MS/MS: Evaporate a portion of the eluate to dryness and reconstitute in

cyclohexane before injection.

Mandatory Visualization
The following diagrams illustrate a typical workflow for pesticide residue analysis and the

logical relationship in method validation.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Extraction

Cleanup

Instrumental Analysis

Sample Homogenization

Weighing

Internal Standard Spiking

Solvent Addition
(e.g., Acetonitrile)

Vigorous Shaking

Salting Out & Centrifugation

Dispersive SPE (d-SPE)
(e.g., PSA, C18)

Centrifugation

LC-MS/MS GC-MS/MS

Data Processing & Quantification

Click to download full resolution via product page

Caption: A typical QuEChERS-based workflow for pesticide residue analysis.
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Caption: Logical flow of analytical method validation and comparison.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1214305?utm_src=pdf-body-img
https://www.benchchem.com/product/b1214305?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. eurl-pesticides.eu [eurl-pesticides.eu]

To cite this document: BenchChem. [A Comparative Guide to Inter-laboratory Analytical
Methods for Dimethylvinphos]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214305#inter-laboratory-comparison-of-
dimethylvinphos-analytical-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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